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  4. Methyl 3-[2-[[4-acetyl-5-[[5-(2,2-dicyanoethenyl)-3-(3-methoxy-3-oxopropyl)-4-methyl-1H-pyrrol-2-yl]methyl]-3-methyl-1H-pyrrol-2-yl]methyl]-5-(2,2-dicyanoethenyl)-4-methyl-1H-pyrrol-3-yl]propanoate
Methyl 3-[2-[[4-acetyl-5-[[5-(2,2-dicyanoethenyl)-3-(3-methoxy-3-oxopropyl)-4-methyl-1H-pyrrol-2-yl]methyl]-3-methyl-1H-pyrrol-2-yl]methyl]-5-(2,2-dicyanoethenyl)-4-methyl-1H-pyrrol-3-yl]propanoate Methyl 3-[2-[[4-acetyl-5-[[5-(2,2-dicyanoethenyl)-3-(3-methoxy-3-oxopropyl)-4-methyl-1H-pyrrol-2-yl]methyl]-3-methyl-1H-pyrrol-2-yl]methyl]-5-(2,2-dicyanoethenyl)-4-methyl-1H-pyrrol-3-yl]propanoate
Brand Name: Vulcanchem
CAS No.: 18851-95-1
VCID: VC0090820
InChI: InChI=1S/C35H35N7O5/c1-19-25(7-9-33(44)46-5)30(40-27(19)11-23(15-36)16-37)13-29-21(3)35(22(4)43)32(42-29)14-31-26(8-10-34(45)47-6)20(2)28(41-31)12-24(17-38)18-39/h11-12,40-42H,7-10,13-14H2,1-6H3
SMILES: CC1=C(NC(=C1CCC(=O)OC)CC2=C(C(=C(N2)CC3=C(C(=C(N3)C=C(C#N)C#N)C)CCC(=O)OC)C(=O)C)C)C=C(C#N)C#N
Molecular Formula: C35H35N7O5
Molecular Weight: 633.7 g/mol

Methyl 3-[2-[[4-acetyl-5-[[5-(2,2-dicyanoethenyl)-3-(3-methoxy-3-oxopropyl)-4-methyl-1H-pyrrol-2-yl]methyl]-3-methyl-1H-pyrrol-2-yl]methyl]-5-(2,2-dicyanoethenyl)-4-methyl-1H-pyrrol-3-yl]propanoate

CAS No.: 18851-95-1

Main Products

VCID: VC0090820

Molecular Formula: C35H35N7O5

Molecular Weight: 633.7 g/mol

Methyl 3-[2-[[4-acetyl-5-[[5-(2,2-dicyanoethenyl)-3-(3-methoxy-3-oxopropyl)-4-methyl-1H-pyrrol-2-yl]methyl]-3-methyl-1H-pyrrol-2-yl]methyl]-5-(2,2-dicyanoethenyl)-4-methyl-1H-pyrrol-3-yl]propanoate - 18851-95-1

CAS No. 18851-95-1
Product Name Methyl 3-[2-[[4-acetyl-5-[[5-(2,2-dicyanoethenyl)-3-(3-methoxy-3-oxopropyl)-4-methyl-1H-pyrrol-2-yl]methyl]-3-methyl-1H-pyrrol-2-yl]methyl]-5-(2,2-dicyanoethenyl)-4-methyl-1H-pyrrol-3-yl]propanoate
Molecular Formula C35H35N7O5
Molecular Weight 633.7 g/mol
IUPAC Name methyl 3-[2-[[4-acetyl-5-[[5-(2,2-dicyanoethenyl)-3-(3-methoxy-3-oxopropyl)-4-methyl-1H-pyrrol-2-yl]methyl]-3-methyl-1H-pyrrol-2-yl]methyl]-5-(2,2-dicyanoethenyl)-4-methyl-1H-pyrrol-3-yl]propanoate
Standard InChI InChI=1S/C35H35N7O5/c1-19-25(7-9-33(44)46-5)30(40-27(19)11-23(15-36)16-37)13-29-21(3)35(22(4)43)32(42-29)14-31-26(8-10-34(45)47-6)20(2)28(41-31)12-24(17-38)18-39/h11-12,40-42H,7-10,13-14H2,1-6H3
Standard InChIKey NCNZZSDVGXOBGY-UHFFFAOYSA-N
SMILES CC1=C(NC(=C1CCC(=O)OC)CC2=C(C(=C(N2)CC3=C(C(=C(N3)C=C(C#N)C#N)C)CCC(=O)OC)C(=O)C)C)C=C(C#N)C#N
Canonical SMILES CC1=C(NC(=C1CCC(=O)OC)CC2=C(C(=C(N2)CC3=C(C(=C(N3)C=C(C#N)C#N)C)CCC(=O)OC)C(=O)C)C)C=C(C#N)C#N
Synonyms 2,2/'-[(3-Acetyl-4-methyl-1H-pyrrole-2,5-diyl)dimethylene]bis[5-(2,2-dicyanovinyl)-4-methyl-1H-pyrrole-3-propionic acid methyl] ester
PubChem Compound 548666
Last Modified Nov 11 2021
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